Cas no 898437-54-2 (7-benzyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898437-54-2
• MF: C₂₅H₂₈N₆O₂
• MW: 444.528824806213
• CID: 5483132
• Update Time: 2025-06-29

7-benzyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-[4-[(2-methylphenyl)methyl]-1-piperazinyl]-7-(phenylmethyl)-
• 7-benzyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C25H28N6O2/c1-18-8-6-7-11-20(18)17-29-12-14-30(15-13-29)24-26-22-21(23(32)27-25(33)28(22)2)31(24)16-19-9-4-3-5-10-19/h3-11H,12-17H2,1-2H3,(H,27,32,33)
• InChI Key： BZXWXKONNYSRSJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC=C2C)CC1

Additional information on 7-benzyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 898437-54-2 and Product Name: 7-benzyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound with the CAS number 898437-54-2 and the product name 7-benzyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a purine core with multiple substituents, makes it a promising candidate for further investigation in drug discovery and development.

The purine core of this compound is a well-known scaffold in medicinal chemistry, renowned for its biological activity and role in various metabolic pathways. Specifically, the presence of a 7-benzyl group and a 3-methyl substituent on the purine ring enhances its binding affinity to biological targets. Additionally, the 8-{4-(2-methylphenyl)methylpiperazin-1-yl} moiety introduces a piperazine ring, which is commonly found in many pharmacologically active compounds. This structural feature is particularly noteworthy as piperazine derivatives are known for their ability to modulate neurotransmitter systems, making them valuable in the treatment of central nervous system disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties and potential interactions of complex molecules like this one more accurately. The tetrahydro prefix in the name indicates the presence of a saturated six-membered ring fused to the purine system, which can influence the compound's solubility and metabolic stability. These factors are critical when evaluating the drug-like properties of a novel compound.

In vitro studies have begun to elucidate the biological activity of 7-benzyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione, revealing potential effects on enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that this compound may interact with adenosine receptors, which are implicated in processes such as inflammation and neurotransmission. The 4-(2-methylphenyl)methyl group is particularly interesting as it may enhance receptor binding affinity through steric and electronic interactions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of the molecule. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity.

One of the most compelling aspects of this research is its potential impact on therapeutic development. Given the growing demand for novel treatments targeting central nervous system disorders, compounds like this one hold significant promise. The combination of structural features derived from natural products and synthetic modifications has led to the discovery of several lead compounds with favorable pharmacological profiles.

Furthermore, the development of new methodologies for analyzing and characterizing complex organic molecules has accelerated progress in this field. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the structure of novel compounds like this one. High-resolution NMR data provides detailed information about atomic connectivity and chemical environment.

The role of computational tools in predicting biological activity cannot be overstated. Molecular docking studies have been used extensively to model interactions between this compound and potential target proteins. These simulations help researchers identify key binding sites and optimize lead structures for improved efficacy. The integration of experimental data with computational predictions offers a powerful approach to drug discovery.

As research continues, it is expected that additional derivatives of this compound will be synthesized and evaluated for their therapeutic potential. The flexibility inherent in its structure allows for numerous modifications without compromising core functionality. This adaptability makes it an attractive scaffold for designing molecules with tailored properties.

The broader implications of this work extend beyond individual compounds to encompass advancements in synthetic methodology and drug design principles. By demonstrating how complex heterocyclic molecules can be rationally designed and synthesized, researchers contribute to a deeper understanding of structure-function relationships in medicinal chemistry.

In conclusion,7-benzyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant contribution to pharmaceutical research. Its unique structural features and promising biological activity make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve，so too will our ability to develop innovative treatments based on these findings.